Cas no 847560-46-7 (Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate
• CAS No: 847560-46-7
• MF: C₉H₈ClN₃O₂S
• MW: 257.696719169617
• MDL: MFCD18074287
• CID: 1074839
• PubChem ID: 16096301
• Update Time: 2025-11-02

Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate
• Ethyl 2-amino-4-chlorothieno[2,3-d]-pyrimidine-6-carboxylate
• 2-amino-4-chloro-thieno[2,3-d]pyrimidine-6-carboxylic acid ethyl ester
• ethyl 2-amino-4-chloro-thieno[2,3-d]pyrimidine-6-carboxylate
• ethylaminochlorothienodpyrimidinecarboxylate
• CS-0096041
• AKOS015991549
• AS-813/43501612
• J-520694
• SCHEMBL1424692
• MF-0711
• F12780
• 847560-46-7
• RVSQDXBPGDMBIQ-UHFFFAOYSA-N
• ethyl2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate
• DTXSID30582526
• SB16440
• FT-0684585
• XIB56046
• MFCD18074287
• 2-AMINO-4-CHLORO-THIENO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID ETHYL ESTER
• DB-338078
• DB-297367

• MDL： MFCD18074287
• Inchi： 1S/C9H8ClN3O2S/c1-2-15-8(14)5-3-4-6(10)12-9(11)13-7(4)16-5/h3H,2H2,1H3,(H2,11,12,13)
• InChI Key： RVSQDXBPGDMBIQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=O)OCC)SC2=NC(N)=N1

Computed Properties

• Exact Mass: 257.00300
• Monoisotopic Mass: 257.0025754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.532±0.06 g/cm3 (20 ºC 760 Torr)
• Melting Point: 249-252℃ (N,N-dimethylformamide water )
• PSA: 106.34000
• LogP: 2.68480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate

Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate (CAS 847560-46-7): A Versatile Building Block in Medicinal Chemistry

Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate (CAS 847560-46-7) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This thienopyrimidine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate combines several pharmacophoric elements that make it valuable for medicinal chemistry applications. The thieno[2,3-d]pyrimidine core provides a rigid, planar structure that can interact with biological targets through multiple binding modes, while the 2-amino and 4-chloro substituents offer sites for further chemical modifications.

Recent trends in drug discovery have shown increased interest in heterocyclic compounds like Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate, particularly for targeting protein kinases involved in cancer and inflammatory diseases. Researchers often search for "thienopyrimidine synthesis" or "kinase inhibitor intermediates" when exploring this compound's applications, reflecting its importance in current pharmaceutical development.

The compound's ethyl carboxylate group at position 6 provides an excellent handle for further derivatization, allowing medicinal chemists to create diverse libraries of analogs. This feature has made CAS 847560-46-7 particularly valuable in fragment-based drug discovery approaches, where small molecular fragments are grown or linked to create potent inhibitors.

In synthetic chemistry, Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate can be prepared through multi-step sequences starting from readily available precursors. The synthesis typically involves the construction of the thienopyrimidine core followed by selective functionalization at the 2, 4, and 6 positions. Researchers looking for "847560-46-7 synthesis protocol" or "thienopyrimidine building blocks" will find this compound particularly relevant to their work.

The physicochemical properties of Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate contribute to its utility in drug discovery. With moderate lipophilicity and the presence of both hydrogen bond donors and acceptors, this compound exhibits favorable characteristics for lead optimization programs. Its molecular weight of 271.72 g/mol falls within the desirable range for fragment-based screening approaches.

Recent publications have highlighted the use of CAS 847560-46-7 in the development of selective kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway. The compound's ability to serve as a scaffold for generating selective inhibitors has made it valuable in addressing the current need for more specific therapeutic agents with reduced off-target effects.

In the context of green chemistry, researchers are exploring more sustainable methods to prepare thienopyrimidine derivatives like Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate. This aligns with the growing trend toward environmentally friendly synthetic approaches in pharmaceutical manufacturing, addressing common search queries like "green synthesis of heterocycles" or "sustainable medicinal chemistry."

The compound's stability and solubility profile make it suitable for various biological screening assays. Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate demonstrates adequate stability in DMSO solutions, which is crucial for high-throughput screening applications in drug discovery programs.

As the pharmaceutical industry continues to focus on targeted therapies, the demand for specialized heterocyclic building blocks like 847560-46-7 is expected to grow. The compound's versatility in generating diverse molecular architectures positions it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of selective kinase modulators.

Quality control of Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate typically involves HPLC analysis to ensure high purity, which is essential for its use in medicinal chemistry applications. Analytical data including ¹H NMR, ¹³C NMR, and mass spectrometry are commonly provided to verify the compound's identity and purity.

In conclusion, Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate (CAS 847560-46-7) represents a significant thienopyrimidine derivative with broad applications in pharmaceutical research. Its unique structural features and synthetic versatility make it an important building block for developing novel therapeutic agents, particularly in the field of kinase inhibitor discovery.